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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and use of Yadanzioside C in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Yadanzioside C and what are its primary research applications?

Yadanzioside C is a quassinoid, a type of terpenoid, extracted from Brucea javanica.[1] It is

primarily investigated for its potential biological activities, including antileukemic properties.[2]

All use of Yadanzioside C should be restricted to research and laboratory purposes only; it is

not intended for human or veterinary use.[3]

Q2: What are the main hazards associated with Yadanzioside C?

While a specific, comprehensive safety data sheet (SDS) for Yadanzioside C is not readily

available, it is prudent to handle it as a potentially hazardous compound. As a bioactive natural

product, it may possess toxic properties.[4][5] General laboratory hazards when handling

powdered chemical substances include inhalation, skin contact, and ingestion.[6][7]

Q3: What personal protective equipment (PPE) should be worn when handling Yadanzioside
C?

When handling Yadanzioside C, especially in its powdered form, appropriate PPE is crucial.

This includes:
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Respiratory Protection: A dust respirator or use of a laboratory fume hood is recommended

to avoid inhalation.[8]

Hand Protection: Chemical-resistant gloves are necessary to prevent skin contact.[8]

Eye Protection: Safety glasses or chemical goggles should be worn to protect against

splashes or airborne particles.[8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[8]

Q4: How should Yadanzioside C be stored?

Proper storage is essential to maintain the integrity of the compound and ensure safety.

Short-term storage: For short periods (days to weeks), store at 0-4°C in a dry, dark

environment.[9]

Long-term storage: For extended periods (months to years), it is recommended to store

Yadanzioside C at -20°C.[1][9] Some suppliers suggest storage at 2-8°C under seal in a

ventilated, dry environment.[3]

Stock Solutions: If you prepare stock solutions, it is advisable to store them in tightly sealed

vials at -20°C for up to two weeks, or at -80°C for up to six months to prevent degradation

from repeated freeze-thaw cycles.[2][4]

Q5: What should I do in case of a spill?

In the event of a spill:

Evacuate the immediate area if the spill is large or the substance is airborne.

Wear appropriate PPE before cleaning up.

For a powdered spill, carefully sweep it up and place it into a suitable container for disposal.

[8] Avoid creating dust.

Decontaminate the spill site.[8]
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Ensure the area is well-ventilated after the cleanup is complete.[8]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound won't dissolve
Improper solvent selection or

insufficient mixing.

Yadanzioside C is soluble in

DMSO, Pyridine, Methanol,

and Ethanol.[2] Use of

sonication or gentle heating

can aid in dissolution.[4]

Always prepare solutions fresh

for the best results.[4]

Precipitation in stock solution
Solution is supersaturated or

has been stored improperly.

If precipitation occurs, gentle

warming and/or sonication may

help to redissolve the

compound.[4] Ensure proper

storage conditions are

maintained.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

[4] Allow the product to

equilibrate to room

temperature for at least one

hour before use.[2]
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Property Value Reference

Molecular Formula C34H46O17 [1]

Molecular Weight 726.73 g/mol [3]

CAS Number 95258-16-5 [1]

Appearance Powder [3]

Purity ≥98% (HPLC) [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[2]

Storage Temperature -20°C (long-term) [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

Acclimatization: Before opening, allow the vial of Yadanzioside C to equilibrate to room

temperature for at least one hour.[2]

Weighing: In a chemical fume hood, carefully weigh the desired amount of Yadanzioside C
powder using an analytical balance.

Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 7.27

mg of Yadanzioside C.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution in small aliquots in tightly sealed vials at -20°C or -80°C to

minimize freeze-thaw cycles.[4]
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Caption: Workflow for the safe handling of Yadanzioside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Yadanzioside C - Immunomart [immunomart.com]

2. Yadanzioside C | CAS:95258-16-5 | Manufacturer ChemFaces [chemfaces.com]

3. Yadanzioside C | CAS:95258-16-5 | ChemNorm [chem-norm.com]

4. medchemexpress.com [medchemexpress.com]

5. Yadanzioside F | C29H38O16 | CID 44584516 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 10 Common Laboratory Hazards and How to Control Them [vatix.com]

7. Laboratories - Hazard Recognition and Solutions | Occupational Safety and Health
Administration [osha.gov]

8. chemfaces.com [chemfaces.com]

9. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Technical Support Center: Safe Handling of
Yadanzioside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592139#how-to-handle-yadanzioside-c-safely-in-
the-lab]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15592139?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592139?utm_src=pdf-body
https://www.benchchem.com/product/b15592139?utm_src=pdf-custom-synthesis
https://immunomart.com/product/yadanzioside-c/
https://www.chemfaces.com/natural/Yadanzioside-C-CFN96424.html
https://www.chem-norm.com/Product/Yadanzioside_C-TBZ1048.html
https://www.medchemexpress.com/yadanzioside-f.html
https://pubchem.ncbi.nlm.nih.gov/compound/Yadanzioside-F
https://www.vatix.com/blog/common-laboratory-hazards
https://www.osha.gov/laboratories/hazard-recognition-solutions
https://www.osha.gov/laboratories/hazard-recognition-solutions
https://www.chemfaces.com/msds/Yadanzioside-B-CFN91453-MSDS.pdf
https://www.medkoo.com/products/17818
https://www.benchchem.com/product/b15592139#how-to-handle-yadanzioside-c-safely-in-the-lab
https://www.benchchem.com/product/b15592139#how-to-handle-yadanzioside-c-safely-in-the-lab
https://www.benchchem.com/product/b15592139#how-to-handle-yadanzioside-c-safely-in-the-lab
https://www.benchchem.com/product/b15592139#how-to-handle-yadanzioside-c-safely-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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